N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C20H14N2O4S/c23-19(16-7-4-10-25-16)18-9-8-14(27-18)12-21-20(24)15-11-17(26-22-15)13-5-2-1-3-6-13/h1-11H,12H2,(H,21,24)
• InChI Key: IEDDSWKGBXOPIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NO2)C(=O)NCC3=CC=C(S3)C(=O)C4=CC=CO4
• Molecular Formula: C20H14N2O4S
• Molecular Weight: 378.4 g/mol

Description

This compound is a derivative of furan/thiophene-2-carboxamide. Furan and thiophene carboxamide derivatives are an important class of heterocyclic organic compounds. They have a wide range of biological and medicinal activities such as neuroprotective, antioxidant, anticancer, antifungal, antitumor, antibacterial, antitubercular, analgesic and/or diuretic, potential HLGP, HIV-1 and renin inhibitor, cytotoxic, and brain-penetrant inhibitors of trypanosoma brucei.

Synthesis Analysis

Furan/thiophene-2-carboxamide derivatives were prepared from acyl chlorides and heterocyclic amine derivatives with good yields. The chemical structures were confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Molecular Structure Analysis

The molecular structure of the compound was confirmed using different spectroscopic methods including IR, 1H NMR, 13C NMR, and elemental analysis.

Chemical Reactions Analysis

The compound was prepared from acyl chlorides and heterocyclic amine derivatives. The chemical reactions involved in the synthesis were confirmed using different spectroscopic methods.

Physical And Chemical Properties Analysis

The compound is a white solid. The yield was 66%, and the melting point was 106–109 °C. The elemental analysis for C10H9NO2S was calculated as C, 57.96; H, 4.38; N, 6.76; S, 15.47 and found as C, 57.98; H, 4.35; N, 6.73.12; S, 15.43.

Scientific Research Applications

Enzyme Inhibition

• . Specifically, this compound has been evaluated for its inhibitory effects on urease, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE).

Anti-Inflammatory Activity

• .

Antitubercular Activity

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Neuroprotective Properties

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Anticancer and Antitumor Activity

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Antibacterial Potential

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Mechanism of Action

Target of Action

The primary targets of this compound are yet to be identified. It is known that thiophene-based compounds, which this compound belongs to, have a wide range of therapeutic properties and diverse applications in medicinal chemistry .

Mode of Action

Thiophene-based compounds are known to interact with various biological targets, leading to a variety of physiological effects .

Biochemical Pathways

Thiophene-based compounds are known to modulate a variety of biochemical pathways, leading to their diverse pharmacological properties .

Result of Action

Thiophene-based compounds are known to exhibit a variety of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer properties .